Cas no 312935-03-8 (5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 312935-03-8
• MF: C₇H₉F₃N₄
• MW: 206.168370962143
• CID: 6519738
• PubChem ID: 659492
• Update Time: 2025-05-26

5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• 5-methyl-7-(trifluoromethyl)-1,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine
• [1,2,4]Triazolo[1,5-a]pyrimidine, 1,5,6,7-tetrahydro-5-methyl-7-(trifluoromethyl)-

• Inchi： 1S/C7H9F3N4/c1-4-2-5(7(8,9)10)14-6(13-4)11-3-12-14/h3-5H,2H2,1H3,(H,11,12,13)
• InChI Key： RIKPLJUPVXHVAO-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C(F)(F)F)CC(C)N=2

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 198.6±43.0 °C(Predicted)
• pka: 7.77±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

Introduction to 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine (CAS No. 312935-03-8)

5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine, with the CAS number 312935-03-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a methyl group and a trifluoromethyl substituent, contribute to its distinct pharmacological properties.

The chemical structure of 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine consists of a triazolopyrimidine core with specific functional groups that enhance its biological activity. The triazolopyrimidine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. The introduction of the trifluoromethyl group at the 7-position and the methyl group at the 5-position significantly influences the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific receptors and signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activity of certain enzymes that contribute to neurodegeneration.

In addition to its neuroprotective properties, 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine has also shown promise in cancer research. Studies have demonstrated its ability to selectively target and inhibit cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its unique interaction with specific cellular targets that are overexpressed or dysregulated in cancer cells. The compound's mechanism of action involves multiple pathways, including apoptosis induction and cell cycle arrest.

The pharmacokinetic profile of 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and demonstrates good bioavailability. Its stability in plasma and tissues further supports its suitability for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-a]pyrimidine in various disease models. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings underscore the compound's potential as a novel therapeutic agent for treating neurological disorders and cancer.

In conclusion, 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1，5-a]pyrimidine (CAS No. 312935-03-8) represents a promising candidate in the development of new drugs for various medical conditions. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, 5-methyl-7-(trifluoromethyl)-4H，5H，6H，7H-1，2，4triazolo[1，5-a]pyrimidine is poised to play a significant role in advancing therapeutic options for patients suffering from neurological disorders and cancer.